Cas no 16590-41-3 (Naltrexone)

The chemical formula of naltrexone is17-(Cyclopropyl methyl)-4,5-epoxy-3,14-Dihydroxymorphine-6-ketone,The molecular formula isC20H23NO4,The molecular weight is341.40100,It shall be stored in a ventilated, low-temperature and dry warehouse,WithOxidizing agentIncompatibility,Is a pure antagonist of opioid receptors,right μ-,d;,κ- Both opioid receptors were blocked.Therefore, it can block the effect of re drug use,So as to weaken the positive reinforcement effect and negative reinforcement effect,It plays a good auxiliary role in preventing relapse.
Naltrexone structure
Naltrexone structure
Naltrexone
16590-41-3
C20H23NO4
341.40092
MFCD00242996
50465
5360515

Naltrexone Properties

Names and Identifiers

    • Naltrexone
    • 17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-one
    • Naltrexone (base, anhydrous)
    • Naltrexone solution
    • (5α)-17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-one
    • celupan
    • Depotrex
    • en1639
    • en1939
    • Naltrel
    • NeMexin
    • trexan
    • Trexonil
    • Um-792
    • C07253
    • Q409587
    • SPBio_002071
    • cid_5485201
    • Naltrexon
    • (5-alpha)-17-(Cyclopropylmethyl-4,5-epoxy-3,14-dihydroxy morphinan-6-one
    • ReVia
    • DTXSID4046313
    • UM-792
    • Tox21_112007_1
    • (5alpha)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-one
    • US9107954, naltrexone
    • AB00174152-14
    • Addex-1000
    • SCHEMBL34681
    • SMP1_000206
    • PTI-555
    • naltrexone
    • NALTREXONE COMPONENT OF CONTRAVE
    • BDBM60212
    • BRD-K88172511-003-20-3
    • CS-0880
    • Vivitrex
    • NALTREXONE (MART.)
    • Morphinan-6-one, 17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxy-, (5alpha)-
    • Morphinan-6-one, 17-(cyclopropylmethyl)-4,5-alpha-epoxy-3,14-dihydroxy-
    • NALTREXONE [USAN]
    • HS-0002
    • BRD-K88172511-310-03-8
    • NCGC00162274-02
    • CHEMBL19019
    • (1S,5R,13R,17S)-4-(cyclopropylmethyl)-10,17-dihydroxy-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-trien-14-one
    • DA-55992
    • NALTREXONE [MART.]
    • (4R,4As,7aR)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
    • HMS2089O11
    • BDBM50000787
    • BIDD:GT0405
    • Tox21_112007
    • CCRIS 3506
    • N07BB04
    • D05113
    • AC-36726
    • Naltrexona (INN-Spanish)
    • PDSP2_000847
    • Naltrexonum [INN-Latin]
    • Naltrexona [INN-Spanish]
    • BRD-K88172511-003-21-1
    • NALTREXONE [WHO-DD]
    • EINECS 240-649-9
    • Prestwick2_000116
    • Naltrexone [USAN:INN:BAN]
    • BCP07022
    • Naltrexonum
    • NCGC00024427-05
    • NALTREXONE (USP-RS)
    • (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
    • AKOS015994596
    • BPBio1_000146
    • Nemexin
    • 3,14-dihydroxy-17-(cyclopropylmethyl)-4,5alpha-epoxymorphinan-6-one
    • (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-bis(oxidanyl)-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
    • NCGC00024427-03
    • UNII-5S6W795CQM
    • (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
    • Naltrexona
    • NCGC00024427-04
    • NALTREXONE [HSDB]
    • Celupan
    • NSC-758439
    • NALTREXONE [ORANGE BOOK]
    • BRD-K88172511-003-19-5
    • EN300-19748946
    • Prestwick0_000116
    • N-Cyclopropylmethyl-14-hydroxydihydromorphinone
    • NALTREXONE [INN]
    • Prestwick3_000116
    • BRN 3596648
    • HSDB 6750
    • 17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxmorphinan-6-one, (5.alpha.)-
    • Vivitrol (TN)
    • N-Cyclopropylmethylnoroxymorphone
    • 16590-41-3
    • BSPBio_000132
    • NALTREXONE [MI]
    • NALTREXONE [VANDF]
    • Naltrexone (1.0 mg/mL in Methanol)
    • Vivitrol
    • NALTREXONE [USP-RS]
    • HY-76711
    • EN-1639A FREE BASE
    • MFCD00242996
    • Morphinan-6-one, 17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxy-, (5.alpha.)-
    • Naltrexone base anhydrous
    • DB00704
    • NS00009185
    • (-)naltrexone
    • (-)-Naltrexone
    • (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,3,4,4a,5,6-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7(7aH)-one
    • Naltrexonum (INN-Latin)
    • 5S6W795CQM
    • NSC 758439
    • CAS-16590-41-3
    • GTPL1639
    • Naltrexonum (Latin)
    • EX-A4863
    • 17-(Cyclopropylmethyl)-4,5alpha-epoxy-3,14-dihydroxymorphinan-6-one
    • CHEBI:7465
    • Prestwick1_000116
    • DTXCID2026313
    • AB00174152_17
    • Naltrexone (USAN/INN)
    • cyclopropylmethyl(dihydroxy)[?]one
    • +Expand
    • MFCD00242996
    • DQCKKXVULJGBQN-XFWGSAIBSA-N
    • InChI=1S/C20H23NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,15,18,22,24H,1-2,5-10H2/t15-,18+,19+,20-/m1/s1
    • C1CC1CN2CC[C@@]34C5=C6C=CC(=C5O[C@H]4C(=O)CC[C@]3([C@H]2C6)O)O

Computed Properties

  • 341.162708g/mol
  • 0
  • 1.9
  • 2
  • 5
  • 2
  • 341.162708g/mol
  • 341.162708g/mol
  • 70Ų
  • 25
  • 621
  • 0
  • 4
  • 0
  • 0
  • 0
  • 1
  • 6
  • 0

Experimental Properties

  • Stable under recommended storage conditions. /Naltrexone hydrochloride/
  • Hazardous decomposition products formed under fire conditions - Carbon oxides, nitrogen oxides (NOx), hydrogen chloride gas. /Naltrexone hydrochloride/
  • pKa1 (for the proton on the nitrogen) = 8.38; pKa2 (for the phenolic hydrogen) = 9.93, at 20 °C /Naltrexone hydrochloride/
  • 1.46330
  • 70.00000
  • 1.5614 (estimate)
  • 477.03°C (rough estimate)
  • 168-170°
  • 9℃
  • Acetone crystals
  • 1.2064 (rough estimate)

Naltrexone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB463764-
Naltrexone; .
16590-41-3
€538.00 2023-02-02
AstaTech
42535-0.25/G
NALTREXONE
16590-41-3 97%
0.25g
$290 2023-09-18
Biosynth
BN164635-100 mg
Naltrexone HCl - Bio-X ?
16590-41-3
100MG
$58.00
DC Chemicals
DC22472-1 g
Naltrexone
16590-41-3 >98%
1g
$200.0 2022-02-28
Enamine
EN300-19748946-0.05g
16590-41-3
0.05g
$73.0 2023-09-16
Key Organics Ltd
HS-0002-1MG
Naltrexone Base Anhydrous
16590-41-3 >97%
1mg
£41.00 2023-09-07
TRC
N285745-100mg
Naltrexone
16590-41-3
100mg
$ 221.00 2023-09-06
BAI LING WEI Technology Co., Ltd.
N285745-100mg
Naltrexone
16590-41-3
100mg
¥ 2520
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N125357-250mg
Naltrexone
16590-41-3 98%
250mg
¥1029.90 2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N929291-250mg
Naltrexone
16590-41-3 98%
250mg
¥854.10 2022-09-28

Naltrexone Suppliers

HU BEI YUN MEI Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:16590-41-3)
FANG JING LI
18327059871
service@yunmeichem.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:16590-41-3)
A LA DING
anhua.mao@aladdin-e.com

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